Cas no 108211-36-5 ((R)-4,4,4-Trifluoro-3-hydroxybutanoic acid)

(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid is a chiral fluorinated hydroxy acid with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The (R)-enantiomer exhibits stereospecific interactions, often leading to improved selectivity in asymmetric synthesis and enzyme inhibition. This compound serves as a key intermediate in the production of fluorinated analogs of natural products and active pharmaceutical ingredients (APIs). Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. The hydroxyl and carboxyl functional groups provide versatile reactivity for further derivatization, facilitating its use in complex molecular architectures.

(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid structure

108211-36-5 structure

Product Name:(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid

CAS No:108211-36-5

MF:C₄H₅F₃O₃

MW:158.075912237167

MDL:MFCD03093017

CID:137673

Update Time:2025-06-07

(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

- (R)-4,4,4-Trifluoro-3-hydroxybutanoic Acid
- (R)-3-HYDROXY-4,4,4-TRIFLUOROBUTYRIC ACID
- (R)-4,4,4-Trifluoro-3-hydroxybutyric acid
- Butanoic acid,4,4,4-trifluoro-3-hydroxy-, (3R)-
- (3R)-3-Hydroxy-4,4,4-trifluorobutanoic acid
- R-TFHBA
- (R)-3-Hydroxy-4,4,4-trifluorobutanoic acid
- (3R)-3-Hydroxy-4,4,4-trifluorobutyric acid
- 3-(R)-4,4,4-TRIFLUORO-3-HYDROXYBUTYRIC ACID
- (3R)-4,4,4-trifluoro-3-hydroxybutanoic acid
- (S)-3-Hydroxy-4,4,4-trifluorobutyric acid
- (3S)-3-Hydroxy-4,4,4-trifluorobutyric acid
- Butanoic acid, 4,4,4-trifluoro-3-hydroxy-, (R)-
- (S)-4,4,4-Trifluoro-3-hydroxybutyricacid
- s-tfhba
- PubChem11620
- ASQMUMZEQLWJRC-UWTATZPHSA-N
- PC0620
- 4814AJ
- FCH919826
- AX8047679
- AB0047132
- (R)-3-Hyd
- (R)-4,4,4-Trifluoro-3-hydroxybutanoic acid
- MDL： MFCD03093017
- Inchi： 1S/C4H5F3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)/t2-/m1/s1
- InChI Key： ASQMUMZEQLWJRC-UWTATZPHSA-N
- SMILES： FC([C@@H](CC(=O)O)O)(F)F

Computed Properties

Exact Mass: 158.01900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 130
Topological Polar Surface Area: 57.5

Experimental Properties

Density: 1.527
Boiling Point: 261 ºC
Flash Point: 112 ºC
PSA: 57.53000
LogP: 0.38430

(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

(R)-4,4,4-Trifluoro-3-hydroxybutanoic acid Pricemore >>

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